Cas no 116709-74-1 (Glycine,N-[S-[4-(acetylamino)phenyl]-L-cysteinyl]- (9CI))

• Product Name: Glycine,N-[S-[4-(acetylamino)phenyl]-L-cysteinyl]- (9CI)
• CAS No: 116709-74-1
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 144674
• PubChem ID: 84023
• Update Time: 2025-04-19

Glycine,N-[S-[4-(acetylamino)phenyl]-L-cysteinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[S-[4-(acetylamino)phenyl]-L-cysteinyl]- (9CI)
• 2-[[(2R)-3-(4-acetamidophenyl)sulfanyl-2-aminopropanoyl]amino]acetic acid
• acetaminophen cysteinylglycine
• AA-Cys-CG
• Glycine, N-(S-(4-(acetylamino)phenyl)-L-cysteinyl)-
• 116709-74-1
• N-(S-(4-(Acetylamino)phenyl)-L-cysteinyl)glycine
• DTXSID70151477

• Inchi： 1S/C13H17N3O4S/c1-8(17)16-9-2-4-10(5-3-9)21-7-11(14)13(20)15-6-12(18)19/h2-5,11H,6-7,14H2,1H3,(H,15,20)(H,16,17)(H,18,19)/t11-/m0/s1
• InChI Key： KUWSNHSHZVMAQS-NSHDSACASA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)C[C@@H](C(NCC(=O)O)=O)N

Computed Properties

• Exact Mass: 311.09400
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 149.32000
• LogP: 1.08790